Cas no 866810-43-7 (3-(4-chlorobenzenesulfonyl)-1-(2,5-dimethylphenyl)methyl-6-fluoro-1,4-dihydroquinolin-4-one)

• Product Name: 3-(4-chlorobenzenesulfonyl)-1-(2,5-dimethylphenyl)methyl-6-fluoro-1,4-dihydroquinolin-4-one
• CAS No: 866810-43-7
• MF: C₂₄H₁₉ClFNO₃S
• MW: 455.92896771431
• CID: 6030484
• PubChem ID: 2137287
• Update Time: 2025-05-24

3-(4-chlorobenzenesulfonyl)-1-(2,5-dimethylphenyl)methyl-6-fluoro-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorobenzenesulfonyl)-1-(2,5-dimethylphenyl)methyl-6-fluoro-1,4-dihydroquinolin-4-one
• 4(1H)-Quinolinone, 3-[(4-chlorophenyl)sulfonyl]-1-[(2,5-dimethylphenyl)methyl]-6-fluoro-
• 3-(4-chlorophenyl)sulfonyl-1-[(2,5-dimethylphenyl)methyl]-6-fluoroquinolin-4-one
• C682-1090
• CHEMBL2361733
• F1605-0128
• 3-((4-chlorophenyl)sulfonyl)-1-(2,5-dimethylbenzyl)-6-fluoroquinolin-4(1H)-one
• 3-(4-chlorobenzenesulfonyl)-1-[(2,5-dimethylphenyl)methyl]-6-fluoro-1,4-dihydroquinolin-4-one
• AKOS001838695
• NCGC00111515-01
• 866810-43-7
• HMS1833K04

• Inchi： 1S/C24H19ClFNO3S/c1-15-3-4-16(2)17(11-15)13-27-14-23(24(28)21-12-19(26)7-10-22(21)27)31(29,30)20-8-5-18(25)6-9-20/h3-12,14H,13H2,1-2H3
• InChI Key： JPQPGHGRUOETFW-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(C)=CC=C2C)C2=C(C=C(F)C=C2)C(=O)C(S(C2=CC=C(Cl)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 455.0758205g/mol
• Monoisotopic Mass: 455.0758205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 802
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.384±0.06 g/cm3(Predicted)
• Boiling Point: 630.2±55.0 °C(Predicted)
• pka: -0.25±0.70(Predicted)

Additional information on 3-(4-chlorobenzenesulfonyl)-1-(2,5-dimethylphenyl)methyl-6-fluoro-1,4-dihydroquinolin-4-one

3-(4-chlorobenzenesulfonyl)-1-(2,5-dimethylphenyl)methyl-6-fluoro-1,4-dihydroquinolin-4-one

The compound 3-(4-chlorobenzenesulfonyl)-1-(2,5-dimethylphenyl)methyl-6-fluoro-1,4-dihydroquinolin-4-one, with CAS No. 866810-43-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a quinolinone backbone substituted with various functional groups. The presence of a sulfonyl group at the 3-position and a fluoro substituent at the 6-position of the quinolinone ring suggests potential bioactivity, particularly in terms of kinase inhibition and other enzyme-targeting applications.

Recent studies have highlighted the importance of quinolinone derivatives in drug discovery. The sulfonyl group attached to the benzene ring at position 3 is known to enhance the molecule's solubility and stability, making it a promising candidate for various therapeutic applications. Additionally, the 2,5-dimethylphenyl group at position 1 contributes to the molecule's lipophilicity, which is crucial for its ability to cross cellular membranes and interact with target proteins. The fluoro substituent at position 6 further modulates the electronic properties of the molecule, potentially enhancing its binding affinity to specific biological targets.

One of the most notable aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The sulfonyl group in this compound has been shown to act as a pseudosubstrate for certain kinases, making it an attractive lead compound for drug development. Recent research has demonstrated that this compound exhibits potent inhibitory activity against several kinases, including Aurora kinases and Src family kinases.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the quinolinone backbone through cyclization reactions and subsequent substitution reactions to introduce the sulfonyl and fluoro groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality control standards required for preclinical studies.

In terms of pharmacokinetics, this compound has shown favorable properties in early studies. Its lipophilicity and solubility profile suggest that it could be administered orally with reasonable bioavailability. However, further studies are needed to confirm these findings and evaluate its metabolic stability and toxicity profiles.

The application of computational chemistry tools has been instrumental in understanding the molecular interactions of this compound with its target proteins. Molecular docking studies have revealed that the sulfonyl group plays a pivotal role in binding to the active site of kinases. This insight has guided further optimization efforts aimed at improving selectivity and potency.

In conclusion, 3-(4-chlorobenzenesulfonyl)-1-(2,5-dimethylphenyl)methyl-6-fluoro-1,4-dihydroquinolin-4-one represents a significant advancement in medicinal chemistry. Its unique structure and promising biological activity make it a valuable candidate for further exploration in drug discovery programs targeting kinase-related diseases.